Cas no 2008731-64-2 (Tert-butyl 3-(hex-5-ynoyl)azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-(hex-5-ynoyl)azetidine-1-carboxylate
• CAS No: 2008731-64-2
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• CID: 6388614
• PubChem ID: 165778179
• Update Time: 2025-05-22

Tert-butyl 3-(hex-5-ynoyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-796888
• tert-butyl 3-(hex-5-ynoyl)azetidine-1-carboxylate
• 2008731-64-2
• Tert-butyl 3-(hex-5-ynoyl)azetidine-1-carboxylate

• Inchi： 1S/C14H21NO3/c1-5-6-7-8-12(16)11-9-15(10-11)13(17)18-14(2,3)4/h1,11H,6-10H2,2-4H3
• InChI Key： PIJKQXOUNMPFFH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C(CCCC#C)=O)C1)=O

Computed Properties

• Exact Mass: 251.15214353g/mol
• Monoisotopic Mass: 251.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.6Ų

Additional information on Tert-butyl 3-(hex-5-ynoyl)azetidine-1-carboxylate

Comprehensive Guide to Tert-butyl 3-(hex-5-ynoyl)azetidine-1-carboxylate (CAS No. 2008731-64-2)

Tert-butyl 3-(hex-5-ynoyl)azetidine-1-carboxylate (CAS 2008731-64-2) is a specialized organic compound that has gained significant attention in pharmaceutical research and fine chemical synthesis. This azetidine derivative with a terminal alkyne functionality serves as a valuable building block in medicinal chemistry, particularly in the development of novel drug candidates and bioactive molecules.

The molecular structure of Tert-butyl 3-(hex-5-ynoyl)azetidine-1-carboxylate features a unique combination of a protected azetidine ring and a hex-5-ynoyl side chain, making it particularly useful for click chemistry applications. The tert-butyloxycarbonyl (Boc) protecting group enhances the compound's stability while allowing for selective deprotection when needed in synthetic sequences.

Recent trends in pharmaceutical research have highlighted the importance of azetidine-containing compounds due to their improved metabolic stability and bioavailability compared to their pyrrolidine counterparts. This has led to increased demand for intermediates like Tert-butyl 3-(hex-5-ynoyl)azetidine-1-carboxylate (CAS 2008731-64-2) in drug discovery programs targeting various therapeutic areas.

The terminal alkyne group in Tert-butyl 3-(hex-5-ynoyl)azetidine-1-carboxylate enables efficient conjugation reactions through copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of modern bioconjugation strategies. This property makes the compound particularly valuable for creating molecular probes, targeted drug delivery systems, and chemical biology tools.

In synthetic applications, Tert-butyl 3-(hex-5-ynoyl)azetidine-1-carboxylate serves as a versatile intermediate for the preparation of more complex azetidine derivatives. The compound's stability under various reaction conditions, combined with the orthogonal reactivity of its functional groups, allows for sequential modifications in multi-step syntheses.

Quality control of Tert-butyl 3-(hex-5-ynoyl)azetidine-1-carboxylate (CAS 2008731-64-2) typically involves analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry to ensure high purity and proper structural characterization. These quality measures are crucial for researchers who require reproducible results in their synthetic work.

The growing interest in four-membered nitrogen heterocycles has positioned Tert-butyl 3-(hex-5-ynoyl)azetidine-1-carboxylate as an important research chemical. Its applications extend beyond pharmaceuticals to include materials science, where azetidine derivatives are being explored for their unique physicochemical properties.

Storage recommendations for Tert-butyl 3-(hex-5-ynoyl)azetidine-1-carboxylate typically suggest keeping the compound in a cool, dry environment, protected from light and moisture. Proper handling procedures should always be followed to maintain the integrity of this valuable synthetic intermediate.

Recent publications have demonstrated the utility of Tert-butyl 3-(hex-5-ynoyl)azetidine-1-carboxylate in the synthesis of protein kinase inhibitors and other biologically active molecules. The compound's structural features allow for efficient diversification, making it a preferred choice for medicinal chemistry programs.

As research into constrained heterocycles continues to expand, the demand for high-quality Tert-butyl 3-(hex-5-ynoyl)azetidine-1-carboxylate (CAS 2008731-64-2) is expected to grow. Suppliers are increasingly offering this compound with detailed analytical data to meet the rigorous requirements of pharmaceutical researchers.

The synthesis of Tert-butyl 3-(hex-5-ynoyl)azetidine-1-carboxylate typically involves multi-step procedures starting from commercially available azetidine precursors. Optimization of these synthetic routes continues to be an active area of research to improve yields and reduce production costs.

In the context of green chemistry initiatives, researchers are exploring more sustainable methods for producing Tert-butyl 3-(hex-5-ynoyl)azetidine-1-carboxylate, including catalytic processes and alternative solvents. These developments align with the pharmaceutical industry's growing emphasis on environmentally friendly synthetic methodologies.

Comparative studies have shown that azetidine-containing compounds like Tert-butyl 3-(hex-5-ynoyl)azetidine-1-carboxylate often exhibit superior pharmacokinetic properties compared to their five- and six-membered ring analogs. This advantage has driven increased utilization of such building blocks in drug design.

The future outlook for Tert-butyl 3-(hex-5-ynoyl)azetidine-1-carboxylate appears promising, with potential applications emerging in areas such as PET radiopharmaceuticals and bioconjugation technologies. The compound's unique structural features position it as a valuable tool for addressing current challenges in medicinal chemistry and chemical biology.